Cas no 562836-64-0 (4-(Methylthio)benzoic acid)

4-(Methylthio)benzoic acid structure
4-(Methylthio)benzoic acid structure
Product Name:4-(Methylthio)benzoic acid
CAS No:562836-64-0
MF:C8H8O2S
MW:168.212921142578
CID:68418
PubChem ID:83230
Update Time:2025-04-18

4-(Methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylthio)benzoic acid
    • 4-(Methylsulfanyl)benzoic acid
    • NSC 400301
    • 4-(Methylthio)benzoic acid, 97%
    • HMS1730C04
    • Benzoic acid, 4-(methylthio)-
    • FT-0616817
    • p-Methylmercaptobenzoic Acid
    • AS-49312
    • NSC400301
    • F2145-0977
    • para-(Methylthio)-benzoic acid
    • 4-(methylthio)-benzoic acid
    • M1675
    • J-513776
    • AC-16437
    • CHEMBL99816
    • Q4SWG87DXN
    • 4-(methylthio) benzoic acid
    • 4-methylsulfanyl-benzoic acid
    • EINECS 236-171-5
    • Z57989066
    • DTXSID80157324
    • 4-methylsulfanylbenzoic acid
    • 13205-48-6
    • MFCD00002555
    • FT-0731960
    • Benzoic acid, p-(methylthio)-
    • FD7312
    • SY027522
    • J-620019
    • NSC-400301
    • p-(Methylthio)benzoic acid
    • CS-0063816
    • 4-(Methylsulfanyl)benzoic acid #
    • SCHEMBL27422
    • NS00015556
    • 562836-64-0
    • AMY15204
    • AKOS000264501
    • EN300-11674
    • Inchi: 1S/C8H8O2S/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)
    • InChI Key: KWHCPERWLHBLOT-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 168.025
  • Monoisotopic Mass: 168.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Color/Form: 淡 黄色至米色结晶粉末
  • Density: 1.28
  • Melting Point: 194.5 °C
  • Boiling Point: 319 °C at 760 mmHg
  • Flash Point: 146.7 °C
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd